Cas no 87004-59-9 (3-N-Ribosyluric acid 5'-monophosphate)
87004-59-9 structure
Product Name:3-N-Ribosyluric acid 5'-monophosphate
CAS No:87004-59-9
MF:C10H13N4O10P
MW:380.204783201218
CID:731895
Update Time:2023-08-03
3-N-Ribosyluric acid 5'-monophosphate Chemical and Physical Properties
Names and Identifiers
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- 1H-Purine-2,6,8(3H)-trione,7,9-dihydro-3-(5-O-phosphono-b-D-ribofuranosyl)-
- 3-N-ribosyluric acid 5'-monophosphate
- 3-Ruamp
- 6,8-Dihydroxy-3-(5-O-phosphonopentofuranosyl)-3,9-dihydro-2H-purin-2-one
- 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-3-(5-O-phosphono-beta-D-ribofuranosyl)-
- 3-N-Ribosyluric acid 5'-monophosphate
-
- Inchi: 1S/C10H13N4O10P/c15-4-2(1-23-25(20,21)22)24-8(5(4)16)14-6-3(11-9(18)12-6)7(17)13-10(14)19/h2,4-5,8,15-16H,1H2,(H2,11,12,18)(H,13,17,19)(H2,20,21,22)/t2-,4-,5-,8-/m1/s1
- InChI Key: KEYCVJIWUICIIP-UMMCILCDSA-N
- SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(NC(C3=C2NC(N3)=O)=O)=O)O1)O)O
Computed Properties
- Exact Mass: 380.036929
- Monoisotopic Mass: 380.036929
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 207
Experimental Properties
- Density: 2.09
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.739
3-N-Ribosyluric acid 5'-monophosphate Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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